Cas no 877064-77-2 (Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester)

• Product Name: Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester
• CAS No: 877064-77-2
• MF: C₁₅H₁₃IO₃
• MW: 368.166396856308
• MDL: MFCD28347040
• CID: 4276803
• PubChem ID: 57443321
• Update Time: 2025-11-01

Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester
• Methyl 3-(benzyloxy)-4-iodobenzoate
• GARIEFYANPKBAU-UHFFFAOYSA-N
• AKOS037648053
• 877064-77-2
• AS-9596
• 3-Benzyloxy-4-iodobenzoic acid methyl ester
• DB-171995
• methyl 4-iodo-3-phenylmethoxybenzoate
• methyl 3-benzyloxy-4-iodobenzoate
• 3-Benzyloxy-4-iodo-benzoic acid methyl ester
• SCHEMBL2084950
• CS-0457714

• MDL： MFCD28347040
• Inchi： 1S/C15H13IO3/c1-18-15(17)12-7-8-13(16)14(9-12)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： GARIEFYANPKBAU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(I)C(OCC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 367.99094Da
• Monoisotopic Mass: 367.99094Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Additional information on Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester

Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester and Its Significance in Modern Chemical Research

Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester (CAS No. 877064-77-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its unique structural framework, combines a benzoic acid backbone with functional groups that enhance its reactivity and potential applications. The presence of an iodine atom at the 4-position and a phenylmethoxy group at the 3-position makes it a versatile intermediate in the synthesis of more complex molecules.

The< strong>benzoic acid moiety is a well-known component in many pharmaceuticals due to its ability to act as a precursor for various bioactive molecules. The introduction of an iodine atom at the 4-position increases the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely employed in the construction of biaryl compounds. These biaryl structures are prevalent in many drugs and natural products, highlighting the importance of< strong>Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester as a synthetic building block.

The< strong>phenylmethoxy group at the 3-position adds another layer of functionality to the molecule. This group can participate in various chemical transformations, including oxidation and reduction reactions, which can be tailored to achieve specific synthetic goals. Moreover, the methoxy group can influence the electronic properties of the aromatic ring, affecting its reactivity in different chemical environments. This dual functionality makes< strong>Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester a valuable reagent for medicinal chemists seeking to develop new therapeutic agents.

In recent years, there has been growing interest in the development of novel antiviral and antibacterial agents. The structural features of< strong>Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester make it a promising candidate for designing molecules that can interact with biological targets involved in viral replication and bacterial resistance mechanisms. For instance, studies have shown that benzoic acid derivatives can inhibit enzymes essential for viral protease activity. The iodine atom and phenylmethoxy group provide additional sites for chemical modification, allowing researchers to fine-tune the pharmacological properties of these derivatives.

The synthesis of< strong>Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The process typically begins with the functionalization of a benzoic acid derivative followed by selective halogenation and etherification steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the iodine atom and phenylmethoxy group with high precision. These synthetic strategies not only highlight the versatility of< strong>Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester but also demonstrate the progress achieved in synthetic organic chemistry over recent decades.

The applications of< strong>Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. In materials science, for example, this compound can be used as a precursor for polymers and coatings that exhibit unique electronic properties. The ability to incorporate functional groups like iodine and phenylmethoxy into these materials allows for the design of advanced materials with tailored characteristics.

In agrochemical research,< strong>Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester serves as a key intermediate in the synthesis of herbicides and fungicides. These compounds are essential for protecting crops from pests and diseases while maintaining environmental safety. The structural diversity offered by this compound enables chemists to develop novel agrochemicals that are more effective and sustainable.

The future prospects for< strong>Benzoic acid, 4-iodo-3-(phenylmethoxy)-, methyl ester are promising given its broad range of applications and potential for further development. As research continues to uncover new biological targets and synthetic methodologies，this compound is likely to play an increasingly important role in drug discovery and material science. The combination of its unique structural features with its reactivity makes it an indispensable tool for chemists working on cutting-edge research projects.